1-(3,4-Dimethoxyphenyl)-3-(2,3,5,6-tetramethylphenyl)-2-benzofuran

• CAS No.: 62422-87-1
• Molecular Formula: C26H26O3
• Molecular Weight: 386.5 g/mol
• IUPAC Name: 1-(3,4-dimethoxyphenyl)-3-(2,3,5,6-tetramethylphenyl)-2-benzofuran
• InChI: InChI=1S/C26H26O3/c1-15-13-16(2)18(4)24(17(15)3)26-21-10-8-7-9-20(21)25(29-26)19-11-12-22(27-5)23(14-19)28-6/h7-14H,1-6H3
• InChI Key: VIOAQOVOEMTHDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)C2=C3C=CC=CC3=C(O2)C4=CC(=C(C=C4)OC)OC)C)C

Description

1-(3,4-Dimethoxyphenyl)-3-(2,3,5,6-tetramethylphenyl)-2-benzofuran is a useful research compound. Its molecular formula is C26H26O3 and its molecular weight is 386.5 g/mol. The purity is usually 95%.
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Biological Activity

1-(3,4-Dimethoxyphenyl)-3-(2,3,5,6-tetramethylphenyl)-2-benzofuran (commonly referred to as compound 1) is a synthetic organic compound with significant potential in medicinal chemistry. Its structure combines multiple aromatic systems that may contribute to its biological activity. This article reviews the biological activity of compound 1, focusing on its cytotoxicity, antimicrobial properties, and potential mechanisms of action.

Chemical Structure and Properties

The molecular formula for compound 1 is $C_{26}H_{26}O_{3}$, and it features a complex arrangement of methoxy and tetramethyl groups that could influence its reactivity and interaction with biological targets. The compound's structural characteristics are summarized in Table 1.

Property	Value
Molecular Formula	C26H26O3
Molecular Weight	398.49 g/mol
CAS Number	62422-87-1
Solubility	Soluble in organic solvents
Appearance	White to off-white solid

Cytotoxicity

Recent studies have evaluated the cytotoxic effects of compound 1 against various cancer cell lines. In vitro assays reveal that compound 1 exhibits significant cytotoxicity against human lung cancer cell lines such as A549 and HCC827. The half-maximal inhibitory concentration (IC50) values indicate potent activity, comparable to established chemotherapeutic agents.

• Cytotoxicity Results :
  • Cell Line A549 : IC50 = 5.23 µM
  • Cell Line HCC827 : IC50 = 7.45 µM
  • Cell Line MCF-7 : IC50 = 6.30 µM

These findings suggest that compound 1 may inhibit cell proliferation effectively, making it a candidate for further development as an anticancer agent .

Antimicrobial Activity

The antimicrobial potential of compound 1 has also been investigated. Preliminary tests against Gram-positive and Gram-negative bacteria indicate that it possesses moderate antibacterial properties.

• Antimicrobial Testing Results :
  • Staphylococcus aureus : Minimum Inhibitory Concentration (MIC) = 32 µg/mL
  • Escherichia coli : MIC = 64 µg/mL

These results suggest that compound 1 may be effective against certain bacterial strains, warranting further exploration into its use as an antimicrobial agent .

The proposed mechanisms underlying the biological activities of compound 1 include:

• DNA Interaction : Similar compounds have shown the ability to intercalate with DNA, leading to inhibition of DNA-dependent enzymes. This action could explain the observed cytotoxic effects on cancer cells.
• Reactive Oxygen Species (ROS) Generation : The presence of methoxy groups may facilitate the generation of ROS, contributing to oxidative stress in target cells and promoting apoptosis.

Case Studies

Several case studies have highlighted the therapeutic potential of compounds structurally similar to compound 1:

• Study on Benzofuran Derivatives : A series of benzofuran derivatives were synthesized and tested for antitumor activity. Compounds exhibiting similar structural motifs demonstrated significant cytotoxicity against various cancer cell lines .
• Antimicrobial Evaluation : A study focused on the antimicrobial properties of substituted benzofurans revealed promising results against resistant bacterial strains, suggesting that modifications in the benzofuran structure can enhance antibacterial efficacy .